N-(2,5-dimethoxyphenyl)-N'-(2-methylphenyl)thiourea

• IUPAC Name: 1-(2,5-dimethoxyphenyl)-3-(2-methylphenyl)thiourea
• InChI: InChI=1S/C16H18N2O2S/c1-11-6-4-5-7-13(11)17-16(21)18-14-10-12(19-2)8-9-15(14)20-3/h4-10H,1-3H3,(H2,17,18,21)
• InChI Key: AOKYVCWVDWBZNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=S)NC2=C(C=CC(=C2)OC)OC
• Molecular Formula: C16H18N2O2S
• Molecular Weight: 302.4 g/mol

Description

N-(2,5-dimethoxyphenyl)-N'-(2-methylphenyl)thiourea (DMPT) is a chemical compound with potential applications in scientific research. DMPT is a thiourea derivative that has been synthesized and studied for its biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-(2,5-dimethoxyphenyl)-N'-(2-methylphenyl)thiourea is not fully understood, but it is believed to act on the serotonergic system in the brain. N-(2,5-dimethoxyphenyl)-N'-(2-methylphenyl)thiourea has been shown to increase serotonin levels in the brain, which may contribute to its anxiolytic and antidepressant effects. N-(2,5-dimethoxyphenyl)-N'-(2-methylphenyl)thiourea may also have effects on other neurotransmitter systems, such as the dopaminergic and noradrenergic systems.
Biochemical and Physiological Effects
N-(2,5-dimethoxyphenyl)-N'-(2-methylphenyl)thiourea has been shown to have a variety of biochemical and physiological effects in animal models. In addition to its effects on the serotonergic system, N-(2,5-dimethoxyphenyl)-N'-(2-methylphenyl)thiourea has been shown to increase levels of brain-derived neurotrophic factor (BDNF), a protein that is important for neuronal survival and plasticity. N-(2,5-dimethoxyphenyl)-N'-(2-methylphenyl)thiourea has also been shown to have anti-inflammatory effects, which may contribute to its therapeutic potential for treating neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethoxyphenyl)-N'-(2-methylphenyl)thiourea has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has been shown to have consistent effects in animal models. However, N-(2,5-dimethoxyphenyl)-N'-(2-methylphenyl)thiourea also has limitations. Its exact mechanism of action is not fully understood, and it may have off-target effects that could complicate experimental results. Additionally, N-(2,5-dimethoxyphenyl)-N'-(2-methylphenyl)thiourea has not been extensively studied in humans, so its safety and efficacy in humans is not yet known.

Future Directions

There are several potential future directions for research on N-(2,5-dimethoxyphenyl)-N'-(2-methylphenyl)thiourea. One area of interest is its potential therapeutic applications for treating anxiety, depression, and other mood disorders in humans. N-(2,5-dimethoxyphenyl)-N'-(2-methylphenyl)thiourea may also have potential for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease, although more research is needed in this area. Additionally, further research is needed to fully understand the mechanism of action of N-(2,5-dimethoxyphenyl)-N'-(2-methylphenyl)thiourea and its effects on other neurotransmitter systems.

Synthesis Methods

N-(2,5-dimethoxyphenyl)-N'-(2-methylphenyl)thiourea can be synthesized through the reaction between 2,5-dimethoxyaniline and 2-methylphenyl isothiocyanate. The reaction is carried out in the presence of a base such as potassium carbonate and a solvent such as acetonitrile. The resulting product is then purified through recrystallization to obtain N-(2,5-dimethoxyphenyl)-N'-(2-methylphenyl)thiourea in a pure form.

Scientific Research Applications

N-(2,5-dimethoxyphenyl)-N'-(2-methylphenyl)thiourea has potential applications in scientific research, particularly in the field of neuroscience. N-(2,5-dimethoxyphenyl)-N'-(2-methylphenyl)thiourea has been shown to have anxiolytic and antidepressant effects in animal models, suggesting that it may have therapeutic potential for treating anxiety and depression in humans. N-(2,5-dimethoxyphenyl)-N'-(2-methylphenyl)thiourea has also been studied for its effects on learning and memory, with promising results in animal models.